Cas no 2171454-17-2 (3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(trifluoromethyl)propanoic acid)

• Product Name: 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(trifluoromethyl)propanoic acid
• CAS No: 2171454-17-2
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 5899032
• PubChem ID: 165569075
• Update Time: 2025-10-29

3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(trifluoromethyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171454-17-2
• EN300-1569378
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(trifluoromethyl)propanoic acid

• Inchi： 1S/C24H25F3N2O5/c1-2-7-20(21(30)28-12-19(22(31)32)24(25,26)27)29-23(33)34-13-18-16-10-5-3-8-14(16)15-9-4-6-11-17(15)18/h3-6,8-11,18-20H,2,7,12-13H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t19?,20-/m0/s1
• InChI Key： IKFJZJDIWZKXQX-ANYOKISRSA-N
• SMILES： FC(C(C(=O)O)CNC([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(trifluoromethyl)propanoic acid

3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(trifluoromethyl)propanoic acid

The compound 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(trifluoromethyl)propanoic acid, with CAS No. 2171454-17-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which includes a trifluoromethyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and biocompatible materials. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the molecule during chemical transformations. This feature has been exploited in the design of novel drug delivery systems and bioconjugates, where precise control over chemical reactivity is essential.

In addition to its role in materials science, this compound has also been investigated for its potential in drug discovery. The trifluoromethyl group, which is known for its electron-withdrawing properties, can significantly influence the pharmacokinetic profiles of drugs. Researchers have explored its use as a scaffold for developing small-molecule inhibitors targeting various disease pathways, including cancer and neurodegenerative disorders.

The synthesis of 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(trifluoromethyl)propanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of chiral auxiliaries and stereoselective reactions ensures the high enantiomeric purity required for many applications. This compound's enantiopure form is particularly valuable in asymmetric catalysis and chiral resolution studies.

From an environmental perspective, the stability and biodegradability of this compound have been assessed to ensure its safe handling and disposal. Its chemical stability under physiological conditions makes it a promising candidate for biomedical applications, such as imaging agents or sensors.

In conclusion, 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(trifluoromethyl)propanoic acid (CAS No. 2171454-17-2) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of chemical innovation.